Cas no 1158580-37-0 ((4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride)

• Product Name: (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride
• CAS No: 1158580-37-0
• MDL: MFCD07108395
• CID: 4574050
• PubChem ID: 17292186
• Update Time: 2025-08-05

(4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(4-ethoxy-3-methoxyphenyl)methyl](methyl)amine hydrochloride
• (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride

• MDL： MFCD07108395

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride

Introduction to (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride (CAS No. 1158580-37-0)

(4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride, identified by its CAS number 1158580-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. Its molecular structure, incorporating both aromatic and aminergic functionalities, makes it a valuable candidate for further exploration in drug discovery and molecular pharmacology.

The< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride molecule consists of a phenyl ring substituted with ethoxy and methoxy groups, which are known to influence the electronic properties and biological activity of the compound. The presence of these functional groups enhances its solubility in polar solvents and improves its interaction with biological targets. Additionally, the amine moiety provides a site for further derivatization, allowing for the creation of more complex derivatives with tailored properties.

In recent years, there has been a growing interest in exploring the pharmacological properties of< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride. Research studies have demonstrated its potential as a modulator of various biological pathways, including neurotransmitter systems and inflammatory responses. The compound's ability to interact with specific receptors and enzymes has made it a subject of interest for developing novel therapeutic agents.

One of the most compelling aspects of< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride is its role in the development of targeted therapies. Its structural features allow it to selectively bind to certain biological targets, minimizing off-target effects and enhancing therapeutic efficacy. This property is particularly valuable in the context of precision medicine, where personalized treatment approaches are becoming increasingly important.

The synthesis of< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance chromatography and spectroscopic techniques allows for thorough characterization of the compound, confirming its identity and purity.

The pharmacological profile of< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride has been extensively studied in preclinical models. These studies have revealed its potential as an antagonist or agonist for various receptors, including serotonin receptors and dopamine receptors. The compound's ability to modulate these receptors has implications for treating neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, research has also explored the anti-inflammatory properties of< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride. Studies have shown that it can inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The future prospects for< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development of novel derivatives with enhanced efficacy and safety profiles.

The regulatory landscape for< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride is evolving in line with advancements in drug development technologies. Regulatory agencies are increasingly recognizing the importance of innovative compounds like this one in addressing unmet medical needs. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions, maintaining high standards of quality and consistency.

The economic impact of< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride extends beyond its pharmaceutical applications. Its use in research settings contributes to advancements in chemical biology and drug discovery technologies, fostering innovation across multiple scientific disciplines. The compound's versatility makes it a valuable tool for academic researchers and industrial scientists alike.

In conclusion,< strong> (4-ethoxy-3-methoxyphenyl)methyl(methyl)amine hydrochloride, CAS No. 1158580-37-0, represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and therapy development. Its unique structural features and promising pharmacological properties position it as a key player in addressing various medical conditions. As research continues to uncover new possibilities for this compound, its impact on healthcare is expected to grow significantly.